Cas no 654-15-9 (3-Benzotriazol-1-yl-propionic Acid)

• Product Name: 3-Benzotriazol-1-yl-propionic Acid
• CAS No: 654-15-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00964153
• CID: 502966
• PubChem ID: 563218
• Update Time: 2025-10-29

3-Benzotriazol-1-yl-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzo[d][1,2,3]triazol-1-yl)propanoic acid
• 1H-Benzotriazole-1-propanoicacid
• 3-BENZOTRIAZOL-1-YL-PROPIONIC
• 3-Benzotriazol-1-yl-propionic acid
• 3-(benzotriazol-1-yl)propanoic acid
• 654-15-9
• 1-Benzotriazolepropanoic acid
• 3-(1H-benzotriazol-1-yl)propanoic acid
• HMS3740O17
• KUC107412N
• MFCD00964153
• CS-0208412
• MLS000703744
• 1-(Carboxyethyl)benzotriazole
• SB38146
• MLS004820277
• A835107
• ss--(1-Benzotriazolyl)propionic acid
• SR-01000530473-1
• DTXSID90340280
• 3-Benzotriazol-1-ylpropionic acid
• HMS2744E14
• CHEMBL3133890
• 3-(1H-Benzo[d][1,2,3]triazol-1-yl)propanoicacid
• SMR000274109
• 3-(1H-1,2,3-Benzotriazol-1-yl)propanoic acid
• 3-(1H-1,2,3-Benzotriazol-1-yl)propanoic acid #
• SR-01000530473
• KSC-20-081
• 3-(Benzotriazol-1-yl)propionic acid
• FT-0632760
• Oprea1_868355
• SS-4045
• AKOS000301380
• J-510426
• SCHEMBL6885340
• 1h-1,2,3-benzotriazole-1-propionic acid
• Oprea1_032040
• AB1140
• NZNPMUUOXMZCBF-UHFFFAOYSA-N
• 3-benzotriazol-1-yl-propionic acid, AldrichCPR
• STK500395
• 1-(2-carboxyet)benzotriazole
• ALBB-005248
• DB-022281
• 1H-Benzotriazole-1-propanoic acid
• 3-Benzotriazol-1-yl-propionic Acid

• MDL： MFCD00964153
• Inchi： 1S/C9H9N3O2/c13-9(14)5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,5-6H2,(H,13,14)
• InChI Key： NZNPMUUOXMZCBF-UHFFFAOYSA-N
• SMILES： OC(CCN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 433.4°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.673
• PSA: 68.01000
• LogP: 0.90600

3-Benzotriazol-1-yl-propionic Acid Security Information

• Hazard Category Code： 22-41
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Benzotriazol-1-yl-propionic Acid

3-Benzotriazol-1-yl-propionic Acid (CAS No. 654-15-9): A Comprehensive Overview

3-Benzotriazol-1-yl-propionic Acid, also known by its CAS No. 654-15-9, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the class of benzotriazole derivatives, which have been extensively studied due to their unique properties and diverse applications. The molecule consists of a benzotriazole ring attached to a propionic acid group, making it a versatile building block for various chemical reactions and material syntheses.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Benzotriazol-1-yl-propionic Acid through innovative methodologies. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to enhance reaction yields and reduce production times. These techniques not only improve the scalability of the synthesis process but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption.

The structural features of 3-Benzotriazol-1-yl-propionic Acid make it an ideal candidate for applications in UV stabilizers and antioxidants. Its ability to absorb ultraviolet radiation effectively has led to its incorporation into polymer formulations, where it protects materials from degradation caused by environmental factors such as sunlight and oxidative stress. Recent studies have demonstrated that this compound exhibits superior performance compared to traditional UV stabilizers, particularly in high-performance polymers used in aerospace and automotive industries.

In the pharmaceutical sector, 3-Benzotriazol-1-yl-propionic Acid has shown potential as a lead compound for drug development. Its unique electronic properties and ability to form hydrogen bonds make it a promising candidate for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. Collaborative research efforts between academic institutions and pharmaceutical companies have yielded encouraging results, with several derivative compounds entering preclinical trials.

The environmental impact of 3-Benzotriazol-1-yl-propionic Acid has also been a focal point of recent research. Studies have investigated its biodegradability and toxicity profiles under different environmental conditions. Results indicate that while the compound is relatively stable under standard conditions, it can undergo microbial degradation under specific circumstances, reducing its persistence in ecosystems. These findings are crucial for ensuring the safe application of this compound in industrial settings.

Moreover, the integration of computational chemistry tools has significantly advanced our understanding of 3-Benzotriazol-1-yl-propionic Acid's molecular behavior. Quantum mechanical simulations have provided insights into its electronic structure, reactivity, and interaction with biological systems. Such computational approaches complement experimental studies, enabling researchers to design more efficient synthetic pathways and predict potential applications with greater accuracy.

In conclusion, 3-Benzotriazol-1-yl-propionic Acid (CAS No. 654-15-9) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within materials science, pharmaceuticals, and environmental chemistry.